Cas no 147047-03-8 (3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether)
147047-03-8 structure
Product Name:3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether
CAS No:147047-03-8
MF:C22H24O6
MW:384.422367095947
CID:6647647
PubChem ID:42608012
Update Time:2024-03-02
3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether Chemical and Physical Properties
Names and Identifiers
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- 3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether
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- Inchi: 1S/C22H24O6/c1-12(2)5-6-13-7-14(8-20(26-3)22(13)27-4)18-11-17(25)21-16(24)9-15(23)10-19(21)28-18/h5,7-10,18,23-24H,6,11H2,1-4H3
- InChI Key: LMJYCCOYYJEVOW-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(CC1C1C=C(C(=C(C/C=C(\C)/C)C=1)OC)OC)=O)O)O
Computed Properties
- Exact Mass: 384.15728848g/mol
- Monoisotopic Mass: 384.15728848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 85.2Ų
3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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